molecular formula C9H7N3 B14662641 4,7,8-triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene CAS No. 42851-94-5

4,7,8-triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene

Cat. No.: B14662641
CAS No.: 42851-94-5
M. Wt: 157.17 g/mol
InChI Key: IPSMACPCYDEFCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,7,8-Triazatricyclo[64002,6]dodeca-1,4,6,9,11-pentaene is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,7,8-triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the tricyclic structure .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and the complexity of its synthesis. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

4,7,8-Triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

    Substitution: This reaction involves the replacement of one atom or group in the molecule with another atom or group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds.

Scientific Research Applications

4,7,8-Triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene has several scientific research applications:

Mechanism of Action

The mechanism of action of 4,7,8-triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

4,7,8-Triazatricyclo[64002,6]dodeca-1,4,6,9,11-pentaene is unique due to its specific tricyclic structure and the presence of nitrogen atoms within the rings

Properties

CAS No.

42851-94-5

Molecular Formula

C9H7N3

Molecular Weight

157.17 g/mol

IUPAC Name

4,7,8-triazatricyclo[6.4.0.02,6]dodeca-1,4,6,9,11-pentaene

InChI

InChI=1S/C9H7N3/c1-2-4-12-9(3-1)7-5-10-6-8(7)11-12/h1-4,6H,5H2

InChI Key

IPSMACPCYDEFCJ-UHFFFAOYSA-N

Canonical SMILES

C1C2=C3C=CC=CN3N=C2C=N1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.